Cas no 944709-21-1 (19:0-12:0-19:0 D5 TG)

19:0-12:0-19:0 D5 TG is a deuterium-labeled triacylglycerol (TG) featuring a symmetric fatty acid composition with two 19-carbon chains and a central 12-carbon chain, each selectively deuterated at five positions. This structured lipid is particularly valuable for metabolic and lipidomic research, where isotopic labeling enables precise tracking of lipid metabolism, absorption, and distribution in biological systems. The symmetric design enhances stability, while the deuterium labeling minimizes interference with natural biochemical pathways, making it suitable for mass spectrometry-based studies. Its well-defined structure ensures reproducibility in analytical applications, supporting investigations into lipid dynamics, enzyme kinetics, and tracer studies in vitro and in vivo.
19:0-12:0-19:0 D5 TG structure
19:0-12:0-19:0 D5 TG structure
Product Name:19:0-12:0-19:0 D5 TG
CAS No:944709-21-1
MF:C53H5D52O6
MW:840.40
CID:4763722
Update Time:2025-06-11

19:0-12:0-19:0 D5 TG Chemical and Physical Properties

Names and Identifiers

    • 19:0-12:0-19:0 D5 TG
    • Inchi: 1S/C53H102O6/c1-4-7-10-13-16-19-21-23-25-27-29-31-34-36-39-42-45-51(54)57-48-50(59-53(56)47-44-41-38-33-18-15-12-9-6-3)49-58-52(55)46-43-40-37-35-32-30-28-26-24-22-20-17-14-11-8-5-2/h50H,4-49H2,1-3H3/i48D2,49D2,50D
    • InChI Key: YVHBSDKZPZMEEF-BXJPYAOGSA-N
    • SMILES: C([2H])(OC(=O)CCCCCCCCCCC)(C([2H])([2H])OC(=O)CCCCCCCCCCCCCCCCCC)C([2H])([2H])OC(=O)CCCCCCCCCCCCCCCCCC

19:0-12:0-19:0 D5 TG Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • Storage Condition:−20°C

19:0-12:0-19:0 D5 TG Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
860904P-1MG
19:0-12:0-19:0 D5 TG
944709-21-1
1mg
¥1780.42 2023-11-02
Biosynth
UMB70921-1 mg
19:0-12:0-19:0 d5 Tg
944709-21-1
1mg
$220.00 2023-01-02
Biosynth
UMB70921-5 mg
19:0-12:0-19:0 d5 Tg
944709-21-1
5mg
$715.00 2023-01-02
Biosynth
UMB70921-10 mg
19:0-12:0-19:0 d5 Tg
944709-21-1
10mg
$1,144.00 2023-01-02
Biosynth
UMB70921-25 mg
19:0-12:0-19:0 d5 Tg
944709-21-1
25mg
$2,145.00 2023-01-02
Biosynth
UMB70921-50 mg
19:0-12:0-19:0 d5 Tg
944709-21-1
50mg
$3,432.00 2023-01-02

Additional information on 19:0-12:0-19:0 D5 TG

Chemical Profile of CAS No 944709-21-1 and 19:0-12:0-19:0 D5 TG

The compound identified by CAS No 944709-21-1 is a specialized lipid derivative that has garnered significant attention in the field of biochemical research and pharmaceutical development. This compound, along with its structural analog 19:0-12:0-19:0 D5 TG, represents a novel class of triglycerides with tailored fatty acid compositions, which are being explored for their potential applications in drug delivery systems, lipid-based therapeutics, and metabolic research.

In recent years, advancements in mass spectrometry and chromatographic techniques have enabled researchers to more precisely analyze and synthesize complex lipid molecules. The use of deuterium-labeled compounds, such as 19:0-12:0-19:0 D5 TG, provides valuable tools for studying metabolic pathways and drug metabolism. The inclusion of deuterium atoms allows for the tracking of these molecules in biological systems, offering insights into their interactions with enzymes and cellular processes.

The structural composition of 19:0-12:0-19:0 D5 TG is characterized by its unique fatty acid chain lengths and positions. Specifically, the presence of three distinct fatty acid chains—two with a chain length of 19 carbons and one with 12 carbons—makes this triglyceride a candidate for investigating the role of fatty acid composition in cellular function. Research has shown that variations in fatty acid chain length can influence membrane fluidity, signal transduction, and energy storage, making compounds like 19:0-12:0-19:0 D5 TG particularly interesting for therapeutic applications.

One of the most compelling areas of research involving these compounds is their potential use in targeted drug delivery systems. Lipid-based nanoparticles have emerged as a promising platform for delivering therapeutic agents to specific sites within the body. The stability and biocompatibility of triglycerides like 19:0-12:0-19:0 D5 TG make them ideal candidates for encapsulating drugs and improving their bioavailability. Recent studies have demonstrated that these lipid nanoparticles can enhance the efficacy of anticancer drugs by protecting them from degradation and facilitating their uptake by target cells.

Additionally, the study of lipid metabolism has been revolutionized by the use of labeled compounds such as CAS No 944709-21-1. By incorporating stable isotopes like deuterium, researchers can monitor the fate of lipids within cells and organisms with high precision. This approach has been particularly useful in understanding how dietary fats are processed and stored, as well as how lipid intermediates contribute to metabolic diseases such as obesity and diabetes. The detailed analysis provided by these labeled compounds is essential for developing new strategies to manage these conditions.

The synthesis of complex lipids like 19:0-12:0-19:0 D5 TG has also been advanced by improvements in synthetic chemistry techniques. Methods such as solid-phase synthesis and flow chemistry have enabled the production of highly pure lipid derivatives with precise control over their structural features. This level of control is crucial for ensuring that the compounds exhibit the desired biological properties and can be reliably used in research and therapeutic applications.

In conclusion, compounds like CAS No 944709-21-1 and 19:0-12:0-19:0 D5 TG represent a significant advancement in lipid chemistry and have broad implications for biomedical research. Their unique structural features make them valuable tools for studying lipid metabolism, drug delivery, and cellular function. As research continues to uncover new applications for these compounds, they are likely to play an increasingly important role in both academic research and pharmaceutical development.

Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited